1-[(3,4-Dimethylphenyl)sulfonyl]-4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidine

• IUPAC Name: 5-[1-(3,4-dimethylphenyl)sulfonylpiperidin-4-yl]-3-(3-methoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C22H25N3O4S/c1-15-7-8-20(13-16(15)2)30(26,27)25-11-9-17(10-12-25)22-23-21(24-29-22)18-5-4-6-19(14-18)28-3/h4-8,13-14,17H,9-12H2,1-3H3
• InChI Key: ATHRKVZRRYHOTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)C3=NC(=NO3)C4=CC(=CC=C4)OC)C
• Molecular Formula: C22H25N3O4S
• Molecular Weight: 427.5 g/mol

Description

1-[(3,4-Dimethylphenyl)sulfonyl]-4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidine is a useful research compound. Its molecular formula is C22H25N3O4S and its molecular weight is 427.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and structural elucidation of compounds related to "1-[(3,4-Dimethylphenyl)sulfonyl]-4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidine" have been a significant area of interest. For instance, studies have detailed the synthesis processes, including characterizations by spectroscopic techniques and crystal structure analyses. These investigations provide insights into the molecular configurations, crystal systems, and conformational aspects of such compounds, laying the groundwork for understanding their chemical properties and potential reactivity (S. Naveen et al., 2015; K. Kumara et al., 2017).

Biological Evaluation and Potential Therapeutic Applications

Compounds within this chemical class have been evaluated for various biological activities, including anticancer and antimicrobial effects. For example, some studies have focused on the synthesis of derivatives to test as promising anticancer agents, revealing certain compounds' potential efficacy against cancer cell lines. These findings suggest that modifications to the piperidine and oxadiazole components can significantly impact biological activity, offering a pathway to developing new therapeutic agents (A. Rehman et al., 2018; Kashif Iqbal et al., 2017).

Antimicrobial Activity

Further research has explored the antimicrobial potential of these compounds against various pathogens. This includes studies on the structure-activity relationship, which helps identify the molecular features crucial for antimicrobial efficacy. Such investigations contribute to the search for new antimicrobial agents, particularly in addressing resistance issues (K. Vinaya et al., 2009).